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Compound of Interest

Compound Name: Ethyl 2-pentynoate

Cat. No.: B153080 Get Quote

A thorough understanding of a chemical's properties is the foundation of its safe handling and

disposal. Ethyl 2-pentynoate is a flammable liquid and ester with an internal alkyne functional

group. Its physical and chemical characteristics necessitate careful management to mitigate

risks.

Causality Behind Handling Choices: The flammability of Ethyl 2-pentynoate, indicated by its

relatively low flash point, is a primary concern. Vapors can form explosive mixtures with air, and

the liquid itself is a fire hazard.[1] Therefore, all handling and disposal procedures must be

conducted away from ignition sources, and measures to prevent static discharge are

mandatory.[1][2] Furthermore, its classification as a substance that can cause serious eye

damage and respiratory sensitization dictates the use of stringent personal protective

equipment (PPE) to prevent exposure.[3][4]

Table 1: Physicochemical and Hazard Data for Ethyl 2-Pentynoate
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Property Value Source(s)

Molecular Formula C₇H₁₀O₂ [3][5]

Molecular Weight 126.15 g/mol [3]

Appearance Colorless to light yellow liquid [5][6]

Boiling Point 178-179 °C [7]

Density 0.957 g/mL at 25 °C [7]

Flash Point 38 °C (100.4 °F) - closed cup

Water Solubility Not miscible [6][7]

GHS Signal Word Danger / Warning [5]

Hazard Statements

H226/H227: Flammable liquid

and vapor.H318: Causes

serious eye damage.H334:

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

[3][4][5]

Regulatory Framework: Ensuring Compliance
The disposal of chemical waste is governed by strict federal and local regulations. In the United

States, the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA) provide

the primary regulatory framework.[8][9]

EPA "Cradle to Grave" Management: Generators of hazardous waste are responsible for its

safe management from generation to final disposal.[10] Ethyl 2-pentynoate, due to its

flammability, would be classified as a characteristic hazardous waste (D001).[11]

OSHA Laboratory Standard: OSHA's standard on Occupational Exposure to Hazardous

Chemicals in Laboratories (29 CFR 1910.1450) mandates the development of a Chemical

Hygiene Plan (CHP).[9][12] This plan must include specific procedures for the safe removal

of contaminated waste.[12]
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Your institution's Environmental Health & Safety (EHS) office is the primary resource for

specific local regulations and disposal procedures. Always consult your EHS-approved

protocols before proceeding.

Pre-Disposal: Safety and Segregation
Proper preparation is critical before the disposal process begins. This involves wearing the

correct PPE and ensuring the waste is correctly segregated to prevent dangerous reactions.

Mandatory Personal Protective Equipment (PPE)
Given the hazards of Ethyl 2-pentynoate, the following PPE is required at a minimum:

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes and vapors that can cause severe eye damage.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber). Always

inspect gloves for integrity before use.[1]

Skin and Body Protection: A flame-resistant lab coat should be worn. Ensure skin is not

exposed.

Respiratory Protection: All handling of open containers must be done in a certified chemical

fume hood to prevent inhalation of vapors.[1] If a fume hood is not available or if dealing with

a large spill, a respirator with an appropriate organic vapor cartridge (e.g., type ABEK) is

necessary.

Waste Segregation: A Self-Validating Protocol
Proper segregation prevents accidental and hazardous chemical reactions in waste containers.

The principle is to isolate, not to mix.

Do Not Mix: Never mix Ethyl 2-pentynoate with other waste streams. Keep it in a separate,

dedicated waste container.[1]

Incompatibilities: Avoid mixing with strong oxidizing agents, strong acids, and strong bases.

While specific reactivity data is limited, the alkyne group can be reactive, and the ester is

susceptible to hydrolysis under acidic or basic conditions.
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Container Choice: Use a container made of a material compatible with the chemical (e.g.,

glass or high-density polyethylene). The container must be in good condition, with a secure,

tight-fitting lid.[13]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the disposal of Ethyl 2-pentynoate waste.

For Unused or Waste Ethyl 2-Pentynoate (Liquid)
Work Area Preparation: Ensure you are working in a designated waste handling area, inside

a certified chemical fume hood. Remove all potential ignition sources from the vicinity.[2]

Container Labeling: Obtain a designated hazardous waste container from your EHS office.

Affix a hazardous waste label and fill in all required information (e.g., "Hazardous Waste,"

"Flammable Liquid," "Ethyl 2-pentynoate," CAS No. 55314-57-3, and the accumulation start

date).[14]

Waste Transfer: Carefully pour the waste Ethyl 2-pentynoate into the labeled container. Use

a funnel to prevent spills.

Grounding (for >1L transfers): When transferring larger volumes, ground and bond the

receiving container and the source container to prevent static electricity buildup, which could

ignite the flammable vapors.[1][2]

Secure Closure: Tightly seal the waste container. Do not leave it open in the fume hood.

Storage: Store the sealed container in a designated, well-ventilated satellite accumulation

area. It should be kept cool and away from heat and direct sunlight.[2][5] The storage area

should have secondary containment.

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

full waste container.

For Contaminated Solid Waste (e.g., Absorbents,
Gloves)
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Segregation: Place all solid materials contaminated with Ethyl 2-pentynoate (e.g.,

absorbent pads from a spill, contaminated gloves, paper towels) into a separate, clearly

labeled hazardous waste bag or container.

Labeling: Label the container as "Flammable Solid Waste containing Ethyl 2-pentynoate."

Disposal: Do not overfill the container. Seal it securely and arrange for pickup through your

EHS office. Do not dispose of this waste in regular trash.

Emergency Procedures
In the event of an accidental release or exposure, immediate and correct action is vital.

Spill:

Evacuate all non-essential personnel from the immediate area.

If the spill is large or you are not trained to handle it, alert your EHS office or emergency

response team immediately.

For small spills inside a fume hood, use a chemical spill kit with an absorbent material

(e.g., Chemizorb® or vermiculite) to contain the liquid.[1]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for disposal as hazardous waste.[2][5]

Clean the affected area thoroughly.

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.[2]
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Logical Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Ethyl
2-pentynoate.
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Caption: Decision workflow for the safe disposal of Ethyl 2-pentynoate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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